Cas no 1955554-12-7 (2,2,2-trifluoro-1-3-(piperidin-4-yl)piperidin-1-ylethan-1-one hydrochloride)

• Product Name: 2,2,2-trifluoro-1-3-(piperidin-4-yl)piperidin-1-ylethan-1-one hydrochloride
• CAS No: 1955554-12-7
• MDL: MFCD29991682
• CID: 4631659
• PubChem ID: 122155760
• Update Time: 2025-06-03

2,2,2-trifluoro-1-3-(piperidin-4-yl)piperidin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one hydrochloride
• 2,2,2-trifluoro-1-3-(piperidin-4-yl)piperidin-1-ylethan-1-one hydrochloride

• MDL： MFCD29991682

Additional information on 2,2,2-trifluoro-1-3-(piperidin-4-yl)piperidin-1-ylethan-1-one hydrochloride

2,2,2-Trifluoro-1-(3-(piperidin-4-yl)piperidin-1-yl)ethanone Hydrochloride: A Comprehensive Overview

2,2,2-Trifluoro-1-(3-(piperidin-4-yl)piperidin-1-yl)ethanone hydrochloride, with the CAS number 1955554-12-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a trifluoromethyl group attached to a ketone moiety, which is further connected to a piperidine ring system. The presence of the trifluoromethyl group imparts distinct electronic and steric properties, making this compound a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of trifluoromethylated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as solubility, stability, and bioavailability. The piperidine ring system in this compound adds to its complexity and potential for interactions with biological targets. Researchers have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and cyclization reactions. These studies have provided insights into the optimization of synthetic routes, ensuring scalability and cost-effectiveness for potential large-scale production.

The pharmacological profile of 2,2,2-trifluoro-1-(3-(piperidin-4-yl)piperidin-1-yl)ethanone hydrochloride has been investigated in several in vitro and in vivo models. Early findings suggest that this compound exhibits moderate activity against certain enzymes and receptors, making it a promising lead for further optimization. The hydrochloride salt form of the compound is particularly advantageous due to its improved solubility and stability under physiological conditions.

In terms of structural analysis, the compound's three-dimensional conformation plays a critical role in its interactions with biological systems. Computational studies using molecular docking have revealed potential binding modes with key proteins, providing a foundation for rational drug design. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm the compound's purity and structural integrity.

The synthesis of CAS 1955554-12-7 involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the trifluoromethyl ketone intermediate and subsequent coupling with the piperidine derivative. Researchers have also explored the use of catalytic systems to enhance reaction efficiency and minimize byproduct formation. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

Looking ahead, the application of machine learning algorithms to predict the pharmacokinetic properties of this compound holds great promise. By integrating experimental data with computational models, scientists can accelerate the discovery process and identify optimal candidates for preclinical testing. Furthermore, collaborative efforts between academia and industry are expected to drive innovation in this area, leading to novel therapeutic agents derived from this compound class.

In conclusion, 2,2,2-trifluoro-1-(3-(piperidin-4-yl)piperidin-1-yl)ethanone hydrochloride represents a compelling example of how advanced synthetic techniques and cutting-edge research can contribute to drug discovery. As our understanding of this compound deepens, it is anticipated that it will play an increasingly important role in addressing unmet medical needs.